Cas no 1806951-81-4 (Ethyl 6-cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate)

Ethyl 6-cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a difluoromethyl group at the 2-position, a cyano substituent at the 6-position, and a methoxy group at the 3-position—enhance its reactivity and versatility as an intermediate. The ethyl ester moiety further improves solubility and handling in synthetic applications. This compound is particularly valued for its potential in constructing bioactive molecules, owing to its ability to introduce both fluorinated and electron-withdrawing functionalities into target structures. Its stability under standard conditions makes it a reliable choice for complex organic transformations.
Ethyl 6-cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate structure
1806951-81-4 structure
Product Name:Ethyl 6-cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate
CAS No:1806951-81-4
MF:C11H10F2N2O3
MW:256.205509662628
CID:4877801
Update Time:2025-11-01

Ethyl 6-cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 6-cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate
    • Inchi: 1S/C11H10F2N2O3/c1-3-18-11(16)7-4-6(5-14)15-8(10(12)13)9(7)17-2/h4,10H,3H2,1-2H3
    • InChI Key: KJYVTPKEMRCTOX-UHFFFAOYSA-N
    • SMILES: FC(C1C(=C(C(=O)OCC)C=C(C#N)N=1)OC)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 342
  • XLogP3: 1.8
  • Topological Polar Surface Area: 72.2

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029040227-250mg
Ethyl 6-cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate
1806951-81-4 97%
250mg
$960.00 2022-03-31
Alichem
A029040227-500mg
Ethyl 6-cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate
1806951-81-4 97%
500mg
$1,695.20 2022-03-31
Alichem
A029040227-1g
Ethyl 6-cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate
1806951-81-4 97%
1g
$3,039.60 2022-03-31

Additional information on Ethyl 6-cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate

Ethyl 6-cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate (CAS No. 1806951-81-4): A Comprehensive Overview

Ethyl 6-cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate (CAS No. 1806951-81-4) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and agrochemicals. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities and structural versatility.

The molecular formula of Ethyl 6-cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate is C13H10FN2O3, and it has a molecular weight of approximately 277.22 g/mol. The presence of the cyano group (-CN), difluoromethyl group (-CF2H), and methoxy group (-OCH3) imparts distinct chemical properties to this compound, making it a valuable intermediate in the synthesis of more complex molecules.

In terms of its physical properties, Ethyl 6-cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate is typically a solid at room temperature with a melting point ranging from 95 to 97°C. It is soluble in common organic solvents such as dichloromethane, acetone, and ethanol, but has limited solubility in water. These properties make it suitable for use in various chemical reactions and processes.

The synthesis of Ethyl 6-cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate involves several steps, starting from readily available starting materials. One common synthetic route involves the reaction of ethyl cyanoacetate with 2-difluoromethyl-3-methoxypyridine in the presence of a suitable catalyst. This reaction is typically carried out under controlled conditions to ensure high yields and purity of the final product.

In the field of medicinal chemistry, Ethyl 6-cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate has shown promise as an intermediate in the development of novel drugs. Recent studies have explored its potential as a scaffold for designing compounds with anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the *Journal of Medicinal Chemistry* reported that derivatives of this compound exhibited potent inhibitory activity against specific enzymes involved in inflammatory pathways.

In addition to its medicinal applications, Ethyl 6-cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate has also been investigated for its use in agrochemicals. Its structural features make it an attractive candidate for the development of new herbicides and pesticides. Research has shown that compounds derived from this scaffold can effectively control various plant pathogens and pests while maintaining low toxicity to non-target organisms.

The biological activity of Ethyl 6-cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate is attributed to its ability to interact with specific biological targets. The presence of the cyano group and difluoromethyl group enhances its binding affinity to certain receptors and enzymes, while the methoxy group contributes to its overall stability and bioavailability. These properties make it a versatile platform for further chemical modifications and optimizations.

To ensure the safe handling and storage of Ethyl 6-cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate, it is important to follow standard laboratory practices. The compound should be stored in a cool, dry place away from direct sunlight and incompatible materials. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this compound to minimize exposure risks.

In conclusion, Ethyl 6-cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate (CAS No. 1806951-81-4) is a multifaceted compound with significant potential in both medicinal chemistry and agrochemical applications. Its unique chemical structure and biological activity make it an important intermediate in the development of novel drugs and agrochemicals. Ongoing research continues to uncover new uses and optimizations for this compound, further solidifying its importance in the scientific community.

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